Cas no 140404-57-5 (Carbamic acid, (cyanoacetyl)propyl-, ethyl ester)
140404-57-5 structure
Product Name:Carbamic acid, (cyanoacetyl)propyl-, ethyl ester
CAS No:140404-57-5
MF:C9H14N2O3
MW:198.219062328339
CID:1290674
Update Time:2024-08-03
Carbamic acid, (cyanoacetyl)propyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Carbamic acid, (cyanoacetyl)propyl-, ethyl ester
- Carbamic acid, (cyanoacetyl)propyl-, ethyl ester (9CI)
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- Inchi： 1S/C9H14N2O3/c1-3-7-11(8(12)5-6-10)9(13)14-4-2/h3-5,7H2,1-2H3
- InChI Key： GQPZZZVNHQSJHV-UHFFFAOYSA-N
- SMILES： C(OCC)(=O)N(C(CC#N)=O)CCC
Computed Properties
- Exact Mass: 198.10052
Experimental Properties
- Density: 1.111±0.06 g/cm3(Predicted)
- Boiling Point: 358.4±21.0 °C(Predicted)
- PSA: 79.19
- pka: 5.05±0.10(Predicted)
Carbamic acid, (cyanoacetyl)propyl-, ethyl ester Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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